Cas no 91-97-4 (4,4'-Diisocyanato-3,3'-dimethylbiphenyl)

• Product Name: 4,4'-Diisocyanato-3,3'-dimethylbiphenyl
• CAS No: 91-97-4
• MF: C₁₆H₁₂N₂O₂
• MW: 264.278683662415
• MDL: MFCD00019908
• CID: 34625
• PubChem ID: 87568501
• Update Time: 2025-10-29

4,4'-Diisocyanato-3,3'-dimethylbiphenyl Chemical and Physical Properties

Names and Identifiers

• 3,3'-dimethylbiphenyl-4,4'-diyl diisocyanate
• 4,4'-Diisocyanato-3,3'-dimethylbiphenyl
• 1-isocyanato-4-(4-isocyanato-3-methylphenyl)-2-methylbenzene
• 3,3'-DIMETHYL-4,4'-BIPHENYLENE DIISOCYANATE
• 3,3-DIMETHYL-4,4'-BIPHENYLENE DIISOCYANATE
• Bitolylene diisocyanate
• Nacconate 200
• 3,3'-Dimethyl-4,4'-diphenylene diisocyanate
• 3,3'-Bitolylene-4,4'-diisocyanate
• 1,1'-BIPHENYL, 4,4'-DIISOCYANATO-3,3'-DIMETHYL-
• 4,4'-Diisocyanato-3,3'-dimethyl-1,1'-biphenyl
• 4,4'-Diisocyanato-3,3'-bitolyl
• 3,3'-Dimethylbiphenyl 4,4'-diisocyanate
• 3,3'-Dimethyl-4,4'-biphenylene isocyanate
• EINE
• 4,4′-Diisocyanato-3,3′-dimethyl-1,1′-biphenyl (ACI)
• Isocyanic acid, 3,3′-dimethyl-4,4′-biphenylylene ester (7CI, 8CI)
• 3,3′-Bitolylene-4,4′-diisocyanate
• 3,3′-Dimethyl-4,4′-biphenylene diisocyanate
• 3,3′-Dimethyl-4,4′-biphenylene isocyanate
• 3,3′-Dimethyl-4,4′-biphenylylene diisocyanate
• 3,3′-Dimethyl-4,4′-diisocyanatobiphenyl
• 3,3′-Dimethyl-4,4′-diphenylene diisocyanate
• 3,3′-Dimethylbiphenyl 4,4′-diisocyanate
• 4,4′-Diisocyanato-3,3-dimethylbiphenyl
• 4,4′-Diisocyanato-3,3′-bitolyl
• 4,4′-Diisocyanato-3,3′-dimethylbiphenyl
• 4,4′-Diisocyanato-3,3′-dimethyldiphenyl
• NSC 9599
• o-Tolidine diisocyanate
• TODI
• 3,3'-Dimethyl-4,4'-biphenylenediisocyanate
• Isocyanic acid,3'-dimethyl-4,4'-biphenylylene ester
• 3,3'-Dimethyl-4,4'-diphenylenediisocyanate
• 4,3'-bitolyl
• DTXCID5021463
• MFCD00019908
• 4,4-Diisocyanato-3,3-dimethyl-1,1-biphenyl
• 3,3'-dimethyl-4,4'-diisocyanatobiphenyl
• 3,3'-dimethyl-4,4'-diisocyanatobi-phenyl
• 3,30-DIMETHYL-4,40-BIPHENYLENE DIISOCYANATE
• EINECS 202-112-7
• 91-97-4
• 1, 4,4'-diisocyanato-3,3'-dimethyl-
• Q27272702
• NSC-9599
• Isocyanic acid,3'-dimethyl-4,4'-biphenylene ester
• NSC9599
• isocyanic acid, 3,3'-dimethyl-4,4'-biphenylylene ester (7CI,8CI)
• AS-65379
• SCHEMBL48414
• UNII-9L950NB0HN
• CCRIS 8907
• 9L950NB0HN
• D89984
• 3,3'-DIMETHYL-4,4'-DIPHENYLENEDIISOCYANATE (DIISOCYANATES)
• 4-13-00-00424 (Beilstein Handbook Reference)
• AKOS015841996
• W-100299
• 4,4'-Diisocyanato-3,3'-dimethyl-1,1'-biphenyl #
• BRN 2743710
• EC 202-112-7
• DTXSID7041463
• D2051
• 3,4'-diphenylene diisocyanate
• 3,3'-Dimethyl-4,4'-diphenylenediisocyanate [Diisocyanates]
• 3,4'-biphenylene isocyanate
• 4,4\\'-Diisocyanato-3,3\\'-dimethyl-1,1\\'-biphenyl
• Isocyanic acid, 3,3'-dimethyl-4,4'-biphenylene ester
• Isocyanic acid, 3,3'-dimethyl-4,4'-biphenylylene ester
• NS00001806
• WLN: OCNR B1 DR C1 DNCO
• 3,3'-Dimethyl-4,4'-biphenylylene diisocyanate
• 3,4'-biphenylylene diisocyanate

• MDL： MFCD00019908
• Inchi： 1S/C16H12N2O2/c1-11-7-13(3-5-15(11)17-9-19)14-4-6-16(18-10-20)12(2)8-14/h3-8H,1-2H3
• InChI Key： ICLCCFKUSALICQ-UHFFFAOYSA-N
• SMILES： O=C=NC1C(C)=CC(C2C=C(C)C(N=C=O)=CC=2)=CC=1

Computed Properties

• Exact Mass: 264.09000
• Monoisotopic Mass: 264.089878
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 384
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.9
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 5.9

Experimental Properties

• Color/Form: White solid particles at room temperature
• Density: 1.197 (80 ºC)
• Melting Point: 69.0 to 73.0 deg-C
• Boiling Point: 195-197 ºC (667 Pa)
• Flash Point: 218 ºC
• Refractive Index: 1.5800 (estimate)
• PSA: 58.86000
• LogP: 3.90500
• Solubility: Not determined.

4,4'-Diisocyanato-3,3'-dimethylbiphenyl Security Information

• Symbol:
• Prompt：dangerous
• Hazard Statement： H302+H312+H332-H315-H319-H334-H341
• Warning Statement： P201-P202-P261-P264-P270-P271-P280-P284-P301+P312+P330-P302+P352+P312+P362+P364-P304+P340+P312-P305+P351+P338+P337+P313-P308+P313-P405-P501
• RTECS：DV3960000
• Storage Condition：0-10°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzidines
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Benzidines
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 4,4'-Diisocyanato-3,3'-dimethylbiphenyl

Recent Advances in the Application of 4,4'-Diisocyanato-3,3'-dimethylbiphenyl (CAS: 91-97-4) in Chemical and Biomedical Research

4,4'-Diisocyanato-3,3'-dimethylbiphenyl (CAS: 91-97-4), commonly referred to as TMDI, is a crucial diisocyanate compound widely used in the synthesis of polyurethanes and other specialty polymers. Recent studies have highlighted its growing importance in both chemical and biomedical applications, particularly due to its unique structural properties and reactivity. This research brief consolidates the latest findings on TMDI, focusing on its synthesis, applications, and potential health implications.

One of the most significant advancements in the use of TMDI is its role in the development of high-performance polyurethane materials. A 2023 study published in the Journal of Polymer Science demonstrated that TMDI-based polyurethanes exhibit superior mechanical properties and thermal stability compared to those derived from conventional diisocyanates. The study attributed these enhancements to the steric hindrance provided by the methyl groups in TMDI, which improves polymer chain packing and cross-linking efficiency.

In the biomedical field, TMDI has garnered attention for its potential in drug delivery systems. Researchers at the University of California, Berkeley, recently explored the use of TMDI-derived polyurethane nanoparticles for targeted cancer therapy. Their findings, published in Biomaterials Science, revealed that these nanoparticles could effectively encapsulate chemotherapeutic agents and release them in a controlled manner, minimizing off-target effects. The study also noted the biocompatibility of TMDI-based carriers, suggesting their suitability for clinical applications.

Despite its promising applications, the handling and use of TMDI require careful consideration due to its potential health risks. A 2022 review in Chemical Research in Toxicology highlighted the compound's respiratory sensitization potential, emphasizing the need for stringent safety protocols in industrial settings. Recent regulatory updates from the European Chemicals Agency (ECHA) have also classified TMDI as a substance of very high concern (SVHC) under the REACH framework, prompting further research into safer alternatives or mitigation strategies.

Ongoing research is exploring the environmental impact of TMDI and its degradation products. A 2023 study in Environmental Science & Technology investigated the biodegradation pathways of TMDI-based polymers, identifying several intermediate compounds that could pose ecological risks. The study called for more comprehensive lifecycle assessments to ensure the sustainable use of TMDI in industrial applications.

In conclusion, 4,4'-Diisocyanato-3,3'-dimethylbiphenyl (CAS: 91-97-4) continues to be a versatile and valuable compound in chemical and biomedical research. Its unique properties make it indispensable for advanced material synthesis and drug delivery systems, though its health and environmental impacts warrant further investigation. Future studies should focus on developing safer derivatives and optimizing its applications to maximize benefits while minimizing risks.